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Compound of Interest

Compound Name: Urea oxalate

Cat. No. B145975

An In-depth Technical Guide to Urea Oxalate

This guide provides a comprehensive overview of urea oxalate, a cocrystal formed from urea
and oxalic acid. It is intended for researchers, scientists, and professionals in drug
development who are interested in the physicochemical properties and synthesis of this
compound.

Physicochemical Properties of Urea Oxalate

Urea oxalate is a white crystalline solid.[1] Its formation is a result of the hydrogen bonding
between urea and oxalic acid molecules. The key quantitative data for the 1:1 adduct of urea
oxalate are summarized in the table below.

Property Value References
Molecular Formula C3HsN20s [1112113114]
Molar Mass 150.09 g/mol [11[2][3][5]16]
CAS Number 513-80-4 [21131[4][5]

Experimental Protocol: Synthesis of Urea Oxalate

The synthesis of urea oxalate is a straightforward procedure involving the reaction of urea and
oxalic acid.[1]

Materials:
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e Urea (CH4N20)

e Oxalic acid (C2H204)

« Distilled water

» Beakers

e Stirring rod

e Heating plate

* Ice bath

« Filtration apparatus (e.g., Buchner funnel and flask)
e Drying oven

Methodology:

» Dissolution: Prepare aqueous solutions of urea and oxalic acid. The molar ratio of urea to
oxalic acid can be varied, but a 1:1 or 2:1 ratio is common.[1] For a 1:1 adduct, dissolve
equimolar amounts of urea and oxalic acid in separate beakers containing a minimum
amount of hot distilled water to ensure complete dissolution.

» Mixing and Reaction: While stirring, add the hot oxalic acid solution to the hot urea solution.

o Crystallization: Allow the mixture to cool slowly to room temperature. Subsequently, place the
beaker in an ice bath to facilitate further crystallization of urea oxalate.

« Filtration and Washing: Collect the resulting white crystals by filtration using a Buchner
funnel. Wash the crystals with a small amount of cold distilled water to remove any
unreacted starting materials.

e Drying: Dry the purified urea oxalate crystals in a drying oven at a low temperature (e.g., 50-
60 °C) to a constant weight.

Visualization of Urea Oxalate Formation
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The following diagram illustrates the formation of the 1:1 urea oxalate cocrystal from its
constituent molecules, highlighting the hydrogen bonding interactions.

Legend
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Caption: Formation of Urea Oxalate from Urea and Oxalic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [urea oxalate molecular formula and molar mass].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145975#urea-oxalate-molecular-formula-and-molar-
mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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